2-Amino-4-(pyridin-3-yl)-benzenesulfonamide

• Molecular Formula: C11H11N3O2S
• Molecular Weight: 249.29 g/mol
• IUPAC Name: 2-amino-4-pyridin-3-ylbenzenesulfonamide
• InChI: InChI=1S/C11H11N3O2S/c12-10-6-8(9-2-1-5-14-7-9)3-4-11(10)17(13,15)16/h1-7H,12H2,(H2,13,15,16)
• InChI Key: ZIHFDPNPDKLITA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CC(=C(C=C2)S(=O)(=O)N)N

Description

2-Amino-4-(pyridin-3-yl)-benzenesulfonamide is a useful research compound. Its molecular formula is C11H11N3O2S and its molecular weight is 249.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 4-bromo-2-aminobenzenesulfonamide (250 mg, 1.0 mmol), diethyl-3-pyridylborane (225 mg, 1.5 mmol), Pd(PPh3)2Cl2 (35 mg, 5 mol %) in 1,2-dimethoxyethane 30 ml) and Na2CO3 (2M, 3 ml, 6 mmol) were refluxed under N2 for 4 h. The solvents were removed under reduced pressure and the residue was treated with saturated NaHCO3 (20 ml) and extracted with EtOAc (2×40 ml). The organic layer was washed with brine (20 ml), dried (Na2SO4) and the solvent was removed under reduced pressure. The product was purified by flash chromatography on SiO2 using EtOAc:n-hexane (1:1, v/v) as eluent, yielding 240 mg (96%) of 2-amino-4-(3-pyridyl)-benzenesulfonamide as colorless powder. The product was further transformed by Method G (using cyclohexanecarboxaldehyde). M.p. 240-243° C.

Synthesis routes and methods II

Procedure details